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Compound of Interest

Compound Name: Ethylidenebis(trichlorosilane)

Cat. No.: B096946

An In-depth Technical Guide to
Ethylidenebis(trichlorosilane)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Ethylidenebis(trichlorosilane), also known as 1,1-bis(trichlorosilyl)ethane.
This document is intended for use by professionals in research and development who require
detailed technical information on this compound.

Chemical Identity

Ethylidenebis(trichlorosilane) is an organosilicon compound containing two trichlorosilyl
groups attached to the same carbon atom of an ethylidene group.
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Identifier Value

Chemical Name Ethylidenebis(trichlorosilane)
Synonyms 1,1-bis(trichlorosilyl)ethane
CAS Number 18076-92-1[1][2][3][4]
Molecular Formula C2HA4CI6SI2[1][2][4]
Molecular Weight 296.94 g/mol [1]
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Canonical SMILES

InChl Key GQMOTYMECCJIBDG-UHFFFAOYSA-N

Physical Properties

The known physical properties of Ethylidenebis(trichlorosilane) are summarized in the table
below. Data is sourced from chemical supplier specifications and may represent estimated or
typical values.

Property Value Source
Boiling Point 190.69 °C (estimated) [2]
Flash Point 419 °C [2]
Density 1.472 g/cm3 [2]
Refractive Index 1.484 [2]
Vapor Pressure 2.71 mmHg at 25°C [2]

Chemical Characteristics

Reactivity: Ethylidenebis(trichlorosilane) is expected to be a highly reactive compound,
characteristic of chlorosilanes. The silicon-chlorine bonds are susceptible to nucleophilic attack,
leading to the substitution of the chlorine atoms.
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Hydrolysis: Like other chlorosilanes, Ethylidenebis(trichlorosilane) will react readily with
water and other protic solvents. This hydrolysis reaction is typically vigorous and results in the
formation of silanols, which can then condense to form siloxane polymers, and hydrochloric
acid as a byproduct. The release of HCI contributes to the corrosive nature of this compound
when exposed to moisture.
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Figure 1: Proposed hydrolysis pathway of Ethylidenebis(trichlorosilane).

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of
Ethylidenebis(trichlorosilane) are not readily available. However, its synthesis can be
inferred from general organosilicon chemistry principles, with hydrosilylation being a likely

method.
General Synthesis via Hydrosilylation:

A probable synthetic route to Ethylidenebis(trichlorosilane) is the hydrosilylation of
vinyltrichlorosilane with trichlorosilane in the presence of a suitable catalyst, such as a platinum

complex (e.g., Speier's catalyst) or a rhodium complex.

The reaction involves the addition of the Si-H bond of trichlorosilane across the double bond of
vinyltrichlorosilane. This reaction can potentially yield two isomers: the a-adduct (1,1-
bis(trichlorosilyl)ethane) and the (-adduct (1,2-bis(trichlorosilyl)ethane). The reaction
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conditions, including the choice of catalyst and temperature, would influence the
regioselectivity of the addition.

A general procedure would involve:
» Charging a dry, inert-atmosphere reaction vessel with vinyltrichlorosilane and the catalyst.

e Slowly adding trichlorosilane to the reaction mixture, controlling the temperature as the
reaction is often exothermic.

o Heating the mixture for a specified period to ensure complete reaction.
o Monitoring the reaction progress by techniques such as GC-MS or NMR spectroscopy.

» Purifying the product by fractional distillation under reduced pressure.
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Figure 2: General workflow for the synthesis of Ethylidenebis(trichlorosilane).

Safety and Handling

While a specific, comprehensive Safety Data Sheet (SDS) for Ethylidenebis(trichlorosilane)
is not publicly available, the following precautions, typical for reactive chlorosilanes, should be
strictly adhered to:
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» Handling: Handle in a well-ventilated area, preferably in a fume hood, under an inert
atmosphere (e.g., nitrogen or argon) to prevent contact with moisture. Use personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
water, alcohols, and other protic solvents.

e Hazards: The compound is expected to be corrosive and will likely cause severe skin and
eye burns upon contact. Inhalation of vapors may cause respiratory irritation. The hydrolysis
reaction produces hydrochloric acid, which is corrosive and toxic.

e Fire: The compound is flammable. Use dry chemical, carbon dioxide, or alcohol-resistant
foam for extinguishing fires. Do not use water, as it will react violently.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Always consult a complete and verified Safety Data Sheet
(SDS) before handling this chemical and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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